Cas no 2171983-45-0 (2-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}acetic acid)

• Product Name: 2-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}acetic acid
• CAS No: 2171983-45-0
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6053830
• PubChem ID: 165552779
• Update Time: 2025-07-21

2-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}acetic acid
• 2-{N-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}acetic acid
• EN300-1487536
• 2171983-45-0

• Inchi： 1S/C25H30N2O5/c1-4-27(14-23(28)29)24(30)21(16(2)3)13-26-25(31)32-15-22-19-11-7-5-9-17(19)18-10-6-8-12-20(18)22/h5-12,16,21-22H,4,13-15H2,1-3H3,(H,26,31)(H,28,29)
• InChI Key： QMYSDCGHDZZNKN-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(N(CC(=O)O)CC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}acetic acid

Research Brief on 2-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}acetic acid (CAS: 2171983-45-0)

The compound 2-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}acetic acid (CAS: 2171983-45-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a branched alkyl chain, is primarily utilized in peptide synthesis and drug development. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), offering stability under basic conditions and ease of removal under mild acidic conditions. This makes the compound a valuable intermediate in the production of complex peptides and peptidomimetics.

Recent studies have explored the application of 2-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}acetic acid in the synthesis of novel therapeutic agents. One notable area of investigation is its use in the development of antimicrobial peptides (AMPs). Researchers have leveraged the compound's structural versatility to introduce hydrophobic modifications, enhancing the peptides' membrane permeability and efficacy against drug-resistant bacterial strains. Preliminary results indicate that derivatives of this compound exhibit improved pharmacokinetic properties, including increased bioavailability and reduced cytotoxicity, making them promising candidates for further preclinical evaluation.

In addition to its role in peptide synthesis, 2171983-45-0 has been investigated for its potential in targeted drug delivery systems. The Fmoc group's ability to conjugate with various targeting moieties, such as antibodies or small molecules, has enabled the design of prodrugs with enhanced specificity for diseased tissues. For instance, a recent study demonstrated the successful conjugation of this compound with a tumor-targeting ligand, resulting in a prodrug that selectively releases its active payload in the tumor microenvironment. This approach minimizes off-target effects and improves therapeutic outcomes, highlighting the compound's versatility in modern drug design.

Despite these advancements, challenges remain in the large-scale production and purification of 2-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}acetic acid. Researchers are actively exploring optimized synthetic routes to improve yield and reduce costs. Recent developments in flow chemistry and automated synthesis platforms have shown promise in addressing these issues, offering scalable and reproducible methods for producing high-purity batches of the compound. These technological innovations are expected to facilitate its broader adoption in both academic and industrial settings.

Looking ahead, the continued exploration of 2171983-45-0 and its derivatives holds great potential for advancing peptide-based therapeutics and drug delivery systems. Future research directions may include the development of novel analogs with tailored properties, such as enhanced stability or modified release profiles, to meet the evolving demands of precision medicine. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in unlocking the full therapeutic potential of this versatile compound.